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Introduction

Diethyl sulfoxide (DESO), a structural analog of the widely utilized dimethyl sulfoxide
(DMSO0), is an organosulfur compound with the chemical formula (C2Hs)2SO. While less
ubiquitous than its methyl counterpart, DESO possesses a unique combination of properties
that make it a subject of interest in various scientific domains, including organic synthesis,
materials science, and increasingly, in the pharmaceutical sciences as a potential solvent and
cryoprotectant. This guide provides an in-depth exploration of the chemical properties,
structure, synthesis, and reactivity of diethyl sulfoxide, with a focus on data relevant to
researchers and professionals in drug development.

Chemical Identity and Physical Properties

Diethyl sulfoxide is a colorless, viscous liquid at room temperature. Its high polarity and
capacity for hydrogen bonding influence its physical characteristics and solvent capabilities.[1]

Table 1: Chemical Identifiers for Diethyl Sulfoxide
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Identifier Value
IUPAC Name 1-(ethylsulfinyl)ethane[2]
DESO, Ethyl sulfoxide, 1,1'-Sulfinylbis(ethane)
Synonyms
[2]
CAS Number 70-29-1[2]
Molecular Formula CaH100S[2]

Molecular Weight

106.19 g/mol [3]

Table 2: Physical and Chemical Properties of Diethyl Sulfoxide

Property Value Notes
] ] 14 °C (-11.58 °C also reported)  Sources report conflicting data,
Melting Point ) o )
[4115] suggesting sensitivity to purity.
A range of values is reported,
Boiling Point ~169-212 °C[4][5] likely due to variations in
pressure.
) ~1.0092 - 1.066 g/cm3 at 25 Values vary across different
Density .
°Cl4][6] experimental reports.
o Miscible with water and many Similar to DMSO, itis a
Solubility ] )
organic solvents.[3] versatile solvent.
For comparison, the pKa of the
pKa Not experimentally determined  methyl protons in DMSO is
~35.[7]
] ] For comparison, the logP of
logP Not experimentally determined

DMSO is -1.35.[8]

Refractive Index

~1.478 - 1.592[4][5]

Reported values show

significant variance.

Dipole Moment

4.07 D[3]

Calculated value, indicating

high polarity.
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Molecular Structure and Spectroscopic Analysis

The diethyl sulfoxide molecule adopts a trigonal pyramidal geometry around the central sulfur
atom, which is bonded to two ethyl groups and one oxygen atom. A lone pair of electrons
resides on the sulfur atom, contributing to the molecule's overall polarity and its capabilities as
a ligand.[3]

Spectroscopic Data

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show a triplet corresponding to the
methyl (CHs) protons and a quartet for the methylene (CH2) protons of the ethyl groups,
arising from spin-spin coupling.[3]

o 183C NMR: The carbon-13 NMR spectrum would display two distinct signals for the methyl
and methylene carbons of the ethyl groups.

« Infrared (IR) Spectroscopy:

o A characteristic strong absorption band is observed for the S=0O stretching vibration. For
DESO, this is reported around 1046 cm~1.[9] The position of this band can be influenced
by the solvent and the presence of hydrogen bonding.

e Mass Spectrometry (MS):

o The mass spectrum of diethyl sulfoxide would show a molecular ion peak (M)
corresponding to its molecular weight. Common fragmentation patterns would likely
involve the loss of ethyl groups.[3]

Synthesis of Diethyl Sulfoxide

The most common method for the synthesis of diethyl sulfoxide is the oxidation of its
corresponding sulfide, diethyl sulfide. Various oxidizing agents can be employed for this
transformation, with hydrogen peroxide being a common and environmentally benign choice.
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Experimental Protocol: Oxidation of Diethyl Sulfide with
Hydrogen Peroxide

This protocol is a general method for the oxidation of sulfides to sulfoxides and can be adapted
for the synthesis of diethyl sulfoxide.[10]

Materials:

Diethyl sulfide

e Hydrogen peroxide (30% aqgueous solution)

» Glacial acetic acid

e Sodium hydroxide solution (e.g., 4 M)

» Dichloromethane

e Anhydrous sodium sulfate

» Standard laboratory glassware (round-bottom flask, stirrer, dropping funnel, etc.)
e Thin Layer Chromatography (TLC) apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl sulfide (1
equivalent) in glacial acetic acid.

e Slowly add a stoichiometric amount of 30% hydrogen peroxide (approximately 1.1
equivalents) to the stirred solution. The addition should be controlled to manage any
exothermic reaction.

o Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

e Once the reaction is complete (as indicated by the consumption of the starting sulfide),
carefully neutralize the reaction mixture with a sodium hydroxide solution.
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Extract the product into dichloromethane.
Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.
Remove the solvent under reduced pressure to yield the crude diethyl sulfoxide.

The product can be further purified by vacuum distillation.

Reaction Work-up Purification

Diethyl Sulfoxide (DESO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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